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Compound of Interest

Compound Name: 2,3-Dichloronitrobenzene

Cat. No.: B165493 Get Quote

This document provides comprehensive safety and logistical guidance for the proper handling

and disposal of 2,3-Dichloronitrobenzene, designed for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical to ensure personnel

safety and environmental compliance.

Immediate Safety and Handling Precautions
Before handling or disposing of 2,3-Dichloronitrobenzene, it is imperative to be familiar with

its hazards. This substance is harmful if swallowed, toxic in contact with skin, causes significant

skin and eye irritation, and is toxic to aquatic life with long-lasting effects[1].

Required Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves (e.g., Nitrile rubber) to prevent skin

exposure[2][3].

Eye Protection: Use chemical safety goggles or eyeglasses as described by OSHA's eye

and face protection regulations[2].

Lab Coat/Protective Clothing: Wear appropriate protective clothing to prevent skin contact[2].

Respiratory Protection: If handling powders, generating dust, or if exposure limits are

exceeded, use a NIOSH/MSHA approved respirator with a particulate filter (P3 filter for toxic

particles is recommended)[2][4][5].
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In Case of Exposure:

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin area

thoroughly with soap and plenty of water[1][5].

Eye Contact: Flush eyes with copious amounts of water for at least 20-30 minutes, removing

contact lenses if present. Seek immediate medical attention[1][5].

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. Seek medical aid[2].

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water or milk. Get medical aid immediately[2].

Physicochemical and Hazard Data
The following table summarizes key quantitative data for 2,3-Dichloronitrobenzene.

Property Value

Molecular Formula C₆H₃Cl₂NO₂

Molecular Weight 192.00 g/mol [1][5]

Appearance Light yellow or colorless-to-yellow crystals[5][6]

Melting Point 61-62 °C (142-144 °F)[5]

Boiling Point 257-258 °C (495-496 °F) at 760 mmHg[5]

Flash Point 124 °C (255 °F)[5]

Specific Gravity 1.72 (Denser than water)[5]

Water Solubility 62.4 mg/L at 20 °C (less than 0.1 mg/mL)[4][5]

UN Number UN 2811 or UN 1578[6]

Hazard Class 6.1 (Toxic Substances)[6]
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Disposal of 2,3-Dichloronitrobenzene must be handled as hazardous waste. Chemical waste

generators are responsible for ensuring complete and accurate classification and disposal in

accordance with federal, state, and local regulations[2].

Protocol 1: Spill Management
Immediate and correct response to a spill is critical to prevent exposure and environmental

contamination.

Methodology for Small Spills:

Evacuate and Secure: Alert personnel in the immediate area and remove all sources of

ignition[5].

Don PPE: Ensure you are wearing the full required PPE as listed above.

Dampen Material: Gently dampen the spilled solid material with ethanol to prevent dust from

becoming airborne[5].

Collect Spill: Carefully transfer the dampened material into a suitable, sealable container

labeled for hazardous waste[5].

Clean Residue: Use absorbent paper dampened with ethanol to wipe up any remaining

material[5].

Decontaminate Area: Wash the entire contaminated surface with ethanol, followed by a

thorough wash with soap and water[5].

Package Waste: Seal the absorbent paper and any contaminated clothing in a vapor-tight

plastic bag for disposal along with the primary waste[5].

Methodology for Large Spills:

Isolate Area: Isolate the spill area for at least 25 meters (75 feet) in all directions[5].

Prevent Dusting: If appropriate, moisten the spilled substance to prevent dust generation[4]

[6].

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b165493?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/36342.pdf
https://cameochemicals.noaa.gov/chemical/20158
https://cameochemicals.noaa.gov/chemical/20158
https://cameochemicals.noaa.gov/chemical/20158
https://cameochemicals.noaa.gov/chemical/20158
https://cameochemicals.noaa.gov/chemical/20158
https://cameochemicals.noaa.gov/chemical/20158
https://cameochemicals.noaa.gov/chemical/20158
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dichloronitrobenzene
https://www.inchem.org/documents/icsc/icsc/eics0251.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contain and Collect: Sweep the substance into sealable, labeled containers for disposal[4]

[6]. Avoid actions that generate dust[2].

Contact EHS: Notify your institution's Environmental Health and Safety (EHS) department

immediately.

Protocol 2: Waste Collection and Final Disposal
Systematic collection and labeling are mandatory for regulatory compliance.

Methodology:

Use Designated Containers: Collect all waste 2,3-Dichloronitrobenzene, including

contaminated materials from spills, in its original container or a designated, compatible, and

sealable hazardous waste container[1]. Do not mix with other waste streams[1].

Proper Labeling: Clearly label the container with the words "HAZARDOUS WASTE," the full

chemical name "2,3-Dichloronitrobenzene," and the approximate quantity or

concentration[7]. The container must be tightly capped at all times except when adding

waste[7].

Segregated Storage: Store the waste container in a cool, dry, well-ventilated area away from

incompatible substances such as oxidizing agents and bases[2]. Ensure the storage location

is secure and under the control of the generator[7].

Arrange for Pickup: Contact your institution's EHS department or a licensed hazardous

waste disposal contractor to arrange for pickup and final disposal. Provide them with a

complete list of the waste's components[7]. All waste must be disposed of at an approved

waste disposal plant[1]. Do not discharge the waste into drains or the environment[4][8].

Mandatory Visualizations
The following diagram illustrates the logical workflow for the proper disposal of 2,3-
Dichloronitrobenzene waste.
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Caption: Disposal workflow for 2,3-Dichloronitrobenzene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b165493?utm_src=pdf-body-img
https://www.benchchem.com/product/b165493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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